Cas no 51721-39-2 (3-Decyn-1-ol)

• Product Name: 3-Decyn-1-ol
• CAS No: 51721-39-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD00040917
• CID: 56074
• PubChem ID: 87567809
• Update Time: 2025-06-15

3-Decyn-1-ol Chemical and Physical Properties

Names and Identifiers

• Dec-3-yn-1-ol
• Decynol
• 3-Decyn-1-ol
• 2-Hydroxyethylhexylacetylene
• 3-decyne-1-ol
• Dec-3-in-1-ol
• Hexyl(2-hydroxyethyl)acetylene
• starting for 2b
• 96%
• 3-decynol
• CS-0331906
• SCHEMBL487444
• 3-Decyn-1-ol, 97%
• BCA72139
• FT-0615584
• D89825
• A828739
• MFCD00040917
• DTXSID80199668
• SY049018
• 51721-39-2
• AKOS015839491
• AI3-37272
• D1275
• DTXCID40122159

• MDL： MFCD00040917
• Inchi： 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h11H,2-6,9-10H2,1H3
• InChI Key： YGEQBZUDPQQIFI-UHFFFAOYSA-N
• SMILES： OCCC#CCCCCCC
• BRN： 1750909

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: liquid
• Density: 0.877 g/mL at 25 °C(lit.)
• Melting Point: 1.9°C (estimate)
• Boiling Point: 131°C/22mmHg(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.459(lit.)
• Water Partition Coefficient: Sparingly soluble in water (0.21 g/L) (25°C).
• PSA: 20.23000
• LogP: 2.34260
• Solubility: Not determined

3-Decyn-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Decyn-1-ol

3-Decyn-1-ol (CAS No. 51721-39-2): A Versatile Alkyne Alcohol for Modern Applications

3-Decyn-1-ol (CAS No. 51721-39-2) is a specialized alkyne alcohol with a molecular formula of C₁₀H₁₈O. This compound, characterized by its terminal alkyne and hydroxyl functional groups, has garnered significant attention in organic synthesis, material science, and specialty chemical industries. Its unique structure enables diverse reactivity, making it a valuable intermediate for click chemistry, polymer modification, and pharmaceutical research.

The growing demand for sustainable chemicals and bio-based materials has positioned 3-Decyn-1-ol as a candidate for green chemistry applications. Researchers are exploring its potential in catalysis and surface modification, aligning with trends like circular economy and low-carbon manufacturing. Questions such as *"How is 3-Decyn-1-ol used in click chemistry?"* or *"What are the industrial applications of alkyne alcohols?"* reflect rising user interest in this niche.

From a synthetic perspective, 3-Decyn-1-ol serves as a building block for heterocyclic compounds and conjugated polymers. Its terminal alkyne group facilitates Huisgen cycloaddition (a cornerstone of click chemistry), while the hydroxyl group allows for further derivatization. This dual functionality addresses common search queries like *"How to functionalize alkyne alcohols?"* and *"Role of alkynes in drug discovery."*

In material science, 3-Decyn-1-ol contributes to self-assembled monolayers (SAMs) and lubricant additives. Its ability to form stable covalent bonds with metals and polymers makes it relevant for nanotechnology and coatings. Industry professionals often search for *"3-Decyn-1-ol solubility data"* or *"Thermal stability of alkyne derivatives,"* highlighting the need for precise technical data.

Safety and handling of 3-Decyn-1-ol are also frequently discussed. While not classified as hazardous under standard regulations, proper storage (e.g., inert atmosphere) is recommended due to its alkyne reactivity. Searches like *"Is 3-Decyn-1-ol flammable?"* or *"Storage conditions for alkynols"* underscore user concerns about practical usage.

Looking ahead, 3-Decyn-1-ol is poised to play a role in advanced materials and bioconjugation. Its compatibility with copper-free click chemistry aligns with biomedical trends, such as targeted drug delivery and diagnostic probes. As industries prioritize multifunctional intermediates, this compound’s versatility ensures its relevance in innovation-driven markets.